Cas no 832076-07-0 (Benzenamine, 4-[4-(4-morpholinyl)-6-(2-thienyl)-2-pyrimidinyl]-)
832076-07-0 structure
Product Name:Benzenamine, 4-[4-(4-morpholinyl)-6-(2-thienyl)-2-pyrimidinyl]-
CAS No:832076-07-0
MF:C18H18N4OS
MW:338.426722049713
CID:677110
PubChem ID:71416161
Update Time:2025-04-19
Benzenamine, 4-[4-(4-morpholinyl)-6-(2-thienyl)-2-pyrimidinyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-[4-(4-morpholinyl)-6-(2-thienyl)-2-pyrimidinyl]-
- 4-(4-morpholin-4-yl-6-thiophen-2-ylpyrimidin-2-yl)aniline
- 4-[4-(Morpholin-4-yl)-6-(thiophen-2-yl)pyrimidin-2-yl]aniline
- 832076-07-0
- DTXSID70835563
- 4-(4-Morpholino-6-(thiophen-2-yl)pyrimidin-2-yl)aniline
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- Inchi: 1S/C18H18N4OS/c19-14-5-3-13(4-6-14)18-20-15(16-2-1-11-24-16)12-17(21-18)22-7-9-23-10-8-22/h1-6,11-12H,7-10,19H2
- InChI Key: DPOSEQCJISNEPU-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1=CC(=NC(C2C=CC(=CC=2)N)=N1)N1CCOCC1
Computed Properties
- Exact Mass: 338.12013238g/mol
- Monoisotopic Mass: 338.12013238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 92.5Ų
Benzenamine, 4-[4-(4-morpholinyl)-6-(2-thienyl)-2-pyrimidinyl]- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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